Cas no 892455-18-4 (3-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)propanamide)

• Product Name: 3-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)propanamide
• CAS No: 892455-18-4
• MF: C₂₀H₁₉NO₃S
• MW: 353.434764146805
• CID: 6532493
• Update Time: 2025-06-08

3-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)propanamide
• 3-(4-methylphenyl)sulfonyl-N-naphthalen-1-ylpropanamide

• Inchi： 1S/C20H19NO3S/c1-15-9-11-17(12-10-15)25(23,24)14-13-20(22)21-19-8-4-6-16-5-2-3-7-18(16)19/h2-12H,13-14H2,1H3,(H,21,22)
• InChI Key： ALBAIBNTVCXCGF-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)CCS(C1=CC=C(C)C=C1)(=O)=O

Additional information on 3-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)propanamide

Recent Advances in the Study of 3-(4-Methylbenzenesulfonyl)-N-(naphthalen-1-yl)propanamide (CAS: 892455-18-4)

The compound 3-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)propanamide (CAS: 892455-18-4) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This sulfonamide derivative, featuring both naphthalene and toluenesulfonyl moieties, has demonstrated promising biological activities in recent studies, particularly in the context of enzyme inhibition and targeted therapeutics.

Recent pharmacological investigations have revealed that this compound exhibits potent inhibitory effects against several key enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, while showing minimal activity against COX-1 (IC50 > 50 μM). This selectivity profile suggests potential applications as an anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Structural analysis of 892455-18-4 reveals interesting molecular features that contribute to its biological activity. The naphthyl group provides hydrophobic interactions with enzyme binding pockets, while the sulfonyl group participates in hydrogen bonding with key amino acid residues. Molecular docking studies have shown that the propanamide linker optimally positions these pharmacophores for effective target engagement. These structural insights are guiding the development of second-generation analogs with improved pharmacokinetic properties.

In cancer research, preliminary in vitro studies have identified promising antiproliferative activity against several cancer cell lines, particularly in breast and prostate cancer models. The compound appears to modulate multiple signaling pathways, including STAT3 and NF-κB, which are frequently dysregulated in cancer. Researchers are particularly interested in its potential to overcome drug resistance mechanisms, as evidenced by its activity in multidrug-resistant cell lines.

The synthetic accessibility of 892455-18-4 has facilitated structure-activity relationship (SAR) studies. Recent modifications have focused on optimizing the sulfonamide group and exploring alternative aromatic systems to replace the naphthalene moiety. These efforts have yielded derivatives with enhanced solubility profiles while maintaining or improving target affinity. Current research is addressing the compound's metabolic stability and oral bioavailability, which remain challenges for clinical translation.

From a safety perspective, initial toxicological assessments in animal models have shown favorable results, with no significant organ toxicity observed at therapeutic doses. However, comprehensive safety profiling and pharmacokinetic studies are still needed to fully evaluate its therapeutic potential. The research community anticipates that these ongoing investigations will provide clearer direction for the potential clinical applications of this interesting chemical entity.

As research progresses, 3-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)propanamide continues to demonstrate its value as both a pharmacological tool compound and a potential therapeutic agent. The coming years are likely to see expanded investigation into its mechanisms of action and potential applications in various disease contexts, particularly in inflammation and oncology.